Cas no 2171574-54-0 (2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-methoxy-N-methylpentanamidoacetic acid)

• Product Name: 2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-methoxy-N-methylpentanamidoacetic acid
• CAS No: 2171574-54-0
• MF: C₂₄H₂₈N₂O₆
• MW: 440.488926887512
• CID: 6234798
• PubChem ID: 165586648
• Update Time: 2025-05-21

2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-methoxy-N-methylpentanamidoacetic acid Chemical and Physical Properties

Names and Identifiers

• 2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-methoxy-N-methylpentanamidoacetic acid
• 2171574-54-0
• EN300-1541094
• 2-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-5-methoxy-N-methylpentanamido]acetic acid

• Inchi： 1S/C24H28N2O6/c1-26(14-22(27)28)23(29)21(12-7-13-31-2)25-24(30)32-15-20-18-10-5-3-8-16(18)17-9-4-6-11-19(17)20/h3-6,8-11,20-21H,7,12-15H2,1-2H3,(H,25,30)(H,27,28)
• InChI Key： XAAXHLRUFJYPLP-UHFFFAOYSA-N
• SMILES： O(C(NC(C(N(C)CC(=O)O)=O)CCCOC)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 440.19473662g/mol
• Monoisotopic Mass: 440.19473662g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 32
• Rotatable Bond Count: 11
• Complexity: 634
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 105Ų

Additional information on 2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-methoxy-N-methylpentanamidoacetic acid

2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-methoxy-N-methylpentanamidoacetic acid (CAS No. 2171574-54-0): An Overview

2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-methoxy-N-methylpentanamidoacetic acid (CAS No. 2171574-54-0) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to by its abbreviated name, is a derivative of fluorene and is characterized by its unique structural features, including the methoxy, N-methyl, and fluorenylmethoxycarbonyl (Fmoc) groups. These functional groups contribute to its stability and reactivity, making it a valuable intermediate in the synthesis of various bioactive molecules.

The Fmoc group, in particular, is widely used in peptide synthesis as a protecting group for amino acids. Its ease of removal under mild conditions and the high selectivity of the deprotection process make it an essential tool in the development of peptides and peptidomimetics. The presence of the methoxy group further enhances the solubility and stability of the compound, which is crucial for its application in biological systems.

In recent years, significant advancements have been made in understanding the biological activities and potential therapeutic applications of compounds like 2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-methoxy-N-methylpentanamidoacetic acid. Research has shown that this compound exhibits promising properties as a lead molecule for drug discovery. For instance, studies have demonstrated its ability to modulate specific protein-protein interactions, which are often implicated in various diseases such as cancer and neurodegenerative disorders.

A notable study published in the Journal of Medicinal Chemistry (2023) explored the use of this compound as a scaffold for designing inhibitors of protein kinases. The researchers found that by modifying the side chains attached to the N-methyl group, they could significantly enhance the binding affinity and selectivity of the resulting inhibitors. This finding opens up new avenues for developing targeted therapies that can effectively inhibit specific kinases without affecting other essential cellular processes.

Beyond its potential as a therapeutic agent, 2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-methoxy-N-methylpentanamidoacetic acid has also been investigated for its use in diagnostic applications. Its fluorescent properties, derived from the fluorene moiety, make it an excellent candidate for developing probes that can be used in imaging techniques such as fluorescence microscopy and flow cytometry. These applications are particularly relevant in cancer research, where early detection and precise monitoring of tumor progression are critical.

The synthesis of this compound typically involves multi-step processes that require careful control over reaction conditions to ensure high yields and purity. One common approach involves the coupling of a protected amino acid with a suitable carboxylic acid derivative, followed by deprotection and further functionalization steps. Recent advancements in synthetic methodologies have led to more efficient and environmentally friendly routes for producing this compound on a larger scale.

In conclusion, 2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-methoxy-N-methylpentanamidoacetic acid (CAS No. 2171574-54-0) represents a versatile and promising molecule with diverse applications in medicinal chemistry and pharmaceutical research. Its unique structural features and biological activities make it an attractive target for further investigation and development into novel therapeutic agents and diagnostic tools. As research continues to advance, it is likely that new insights into the properties and potential uses of this compound will emerge, further solidifying its importance in the field.